Cas no 2913223-17-1 (Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]-)

• Product Name: Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]-
• CAS No: 2913223-17-1
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 5569623
• PubChem ID: 168451054
• Update Time: 2025-07-14

Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]-
• KWCN-41
• morpholin-4-yl-[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]methanone
• KWCN-41?
• 2913223-17-1
• DA-64807

• Inchi： 1S/C18H17N3O2/c22-18(21-8-10-23-11-9-21)14-5-3-13(4-6-14)16-12-15-2-1-7-19-17(15)20-16/h1-7,12H,8-11H2,(H,19,20)
• InChI Key： SBSCPNOOKRZFKO-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1=CC=C(C2NC3=NC=CC=C3C=2)C=C1)=O

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Additional information on Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]-

Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- (CAS No. 2913223-17-1): A Comprehensive Overview

Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- (CAS No. 2913223-17-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, also known as MORPHOLIN-4-YL(4-(1H-PYRROLO[2,3-B]PYRIDIN-2-YL)PHENYL)METHANONE, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- is defined by its molecular formula C₁₈H₁₈N₃O and a molecular weight of approximately 298.35 g/mol. The compound features a morpholine ring connected to a phenyl group substituted with a 1H-pyrrolo[2,3-b]pyridine moiety. This combination of functional groups imparts unique physicochemical properties to the molecule, such as solubility, stability, and reactivity.

The morpholine ring is known for its ability to form hydrogen bonds and enhance the solubility of the compound in both polar and non-polar solvents. The 1H-pyrrolo[2,3-b]pyridine moiety, on the other hand, is a privileged structure in medicinal chemistry due to its involvement in various biological processes. The presence of these functional groups suggests that Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- may exhibit favorable pharmacokinetic properties and biological activity.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the potential therapeutic applications of Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]-. One of the key areas of interest is its role as a modulator of specific protein-protein interactions (PPIs). PPIs are crucial for various cellular processes, including signal transduction, gene expression, and cell cycle regulation. Disrupting these interactions can have significant therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry demonstrated that Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- selectively binds to a specific protein-protein interface involved in the regulation of apoptosis. By disrupting this interaction, the compound was shown to induce apoptosis in cancer cells while sparing normal cells. This selective mechanism of action makes it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- has also been investigated for its potential neuroprotective effects. Research conducted at the University of California found that the compound can protect neurons from oxidative stress-induced damage by modulating redox signaling pathways. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Development and Future Prospects

The promising preclinical results have led to increased interest in advancing Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- into clinical development. Several pharmaceutical companies are currently exploring its potential as a lead compound for drug discovery programs targeting cancer and neurodegenerative diseases.

In early-phase clinical trials, the compound has shown favorable safety profiles with minimal adverse effects. However, further studies are needed to fully evaluate its efficacy and long-term safety in human subjects. The ongoing clinical trials aim to optimize dosing regimens and identify biomarkers that can predict response to treatment.

Beyond its therapeutic applications, Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- has also been explored as a tool compound in basic research. Its ability to selectively modulate specific PPIs makes it a valuable reagent for studying protein function and identifying novel therapeutic targets.

Conclusion

Methanone, 4-morpholinyl[4-(1H-pyrrolo[2,3-b]pyridin-2-yl)phenyl]- (CAS No. 2913223-17-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and selective mechanism of action make it an attractive candidate for drug discovery programs targeting cancer and neurodegenerative diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes in various medical conditions.